Cas no 2228530-52-5 (3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 2228530-52-5
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5879806
• PubChem ID: 165978837
• Update Time: 2025-10-28

3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol
• EN300-1909857
• 2228530-52-5

• Inchi： 1S/C10H13BrFNO/c1-10(5-13,6-14)7-3-2-4-8(12)9(7)11/h2-4,14H,5-6,13H2,1H3
• InChI Key： REZKWBMZEAQXMW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(CO)CN)F

Computed Properties

• Exact Mass: 261.01645g/mol
• Monoisotopic Mass: 261.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol (CAS No: 2228530-52-5)

3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228530-52-5, represents a unique molecular architecture that combines an amino group, a brominated and fluorinated aromatic ring, and an isobutyl side chain. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol is characterized by its aromatic ring system, which is functionalized with both bromine and fluorine atoms. The presence of these halogen atoms introduces electrophilic and electron-withdrawing effects, respectively, which can modulate the reactivity and binding properties of the molecule. This dual functionality has been exploited in various synthetic strategies to develop more complex derivatives with enhanced pharmacological activity.

In recent years, there has been a growing interest in designing molecules that incorporate both amino and aromatic substituents, as these structural motifs are frequently found in biologically active compounds. The amino group in 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol provides a site for further derivatization, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores. This flexibility has made it a valuable intermediate in the synthesis of more complex drug candidates.

The bromo and fluorine substituents on the aromatic ring contribute to the compound's unique electronic properties. These halogens can influence the molecule's interactions with biological targets by altering its lipophilicity, solubility, and metabolic stability. For instance, fluorine atoms are known to enhance metabolic stability and binding affinity in many drug molecules, while bromine can serve as a handle for further chemical modifications.

Recent studies have highlighted the potential of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol as a scaffold for developing novel therapeutic agents. Researchers have been particularly interested in its potential applications in oncology and anti-inflammatory drug development. The combination of an amino group and halogenated aromatic ring suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways.

One notable area of research has focused on the use of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and survival. Dysregulation of kinase activity is often associated with cancer and inflammatory diseases. By modifying the structure of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol, researchers aim to develop molecules that can selectively inhibit aberrant kinase signaling without affecting normal cellular processes.

Another area of interest has been the development of novel anti-inflammatory agents based on this compound. Inflammation is a key mechanism underlying many chronic diseases, including arthritis and autoimmune disorders. The structural features of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol make it a promising candidate for modulating inflammatory pathways by interacting with specific targets such as cyclooxygenase (COX) enzymes or interleukin receptors.

The synthesis of 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the bromo and fluoro substituents, followed by alkylation reactions to incorporate the isobutyl side chain. The presence of sensitive functional groups necessitates careful control over reaction conditions to avoid unwanted side products.

In conclusion, 3-amino-2-(2-bromo-3-fluorophenyl)-2-methylpropan-1-ol (CAS No: 2228530-52-5) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to advance, compounds like this one will play an increasingly important role in the discovery and development of new drugs.